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Abstract
N-(Hydroxymethyl)nicotinamide, a chemical entity derived from the condensation of

nicotinamide (a form of vitamin B3) and formaldehyde, is designated in chemical literature and

supplier databases as an antimicrobial agent. Despite this classification, a comprehensive

review of publicly accessible scientific literature reveals a significant scarcity of specific data on

its antimicrobial efficacy, spectrum of activity, and mechanism of action. This technical guide

synthesizes the available information on N-(Hydroxymethyl)nicotinamide, focusing on its

synthesis, physicochemical properties, and its putative mechanism of action as a

formaldehyde-releasing agent. In the absence of direct experimental data for the title

compound, this whitepaper draws inferences from the well-documented antimicrobial properties

of formaldehyde and related formaldehyde-donor compounds. The guide also presents

generalized experimental protocols for antimicrobial susceptibility testing that would be

pertinent for the future evaluation of N-(Hydroxymethyl)nicotinamide. This document aims to

provide a foundational resource for researchers and drug development professionals interested

in exploring the antimicrobial potential of this compound.
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N-(Hydroxymethyl)nicotinamide (CAS No. 3569-99-1) is a derivative of nicotinamide.[1][2][3]

[4][5] It is also known by synonyms such as Bilamid, Nikomethamide, and Nicoform.[1] While it

is categorized as an antimicrobial or antimicrobic agent in several chemical databases, detailed

studies elucidating its antimicrobial profile are not readily available in the current body of

scientific literature.[1][3][4][6] This guide addresses this knowledge gap by consolidating the

existing information and postulating its antimicrobial properties based on its chemical nature as

a formaldehyde adduct.

Physicochemical Properties and Synthesis
A summary of the key physicochemical properties of N-(Hydroxymethyl)nicotinamide is

presented in Table 1.

Table 1: Physicochemical Properties of N-(Hydroxymethyl)nicotinamide

Property Value Reference(s)

CAS Number 3569-99-1 [1][2][3]

Molecular Formula C₇H₈N₂O₂ [1][2]

Molecular Weight 152.15 g/mol [1][2]

Appearance White solid [2]

Melting Point 152-154 °C [2]

Solubility

DMSO, Methanol. Freely

soluble in hot alcohol and

water; sparingly soluble in cold

alcohol and water.

[2]

Synthesis
N-(Hydroxymethyl)nicotinamide can be synthesized by the reaction of nicotinamide with an

excess of formaldehyde in the presence of a basic catalyst, such as potassium carbonate. A

study by Zhang HK, et al. (1992) reported a yield of 72.4% when the reaction was conducted in

a boiling water bath for one hour. The study indicated that potassium carbonate was a more

effective base compared to others tested.
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The proposed synthesis workflow is depicted in the following diagram:

Nicotinamide

K₂CO₃ (catalyst)
Boiling Water Bath, 1h

Formaldehyde (excess)

N-(Hydroxymethyl)nicotinamide

Click to download full resolution via product page

Caption: Synthesis of N-(Hydroxymethyl)nicotinamide.

Proposed Antimicrobial Mechanism of Action
The chemical structure of N-(Hydroxymethyl)nicotinamide, being a conjugate of nicotinamide

and formaldehyde, strongly suggests that its antimicrobial activity is derived from its capacity to

act as a formaldehyde-releasing agent. Formaldehyde-releasing agents are a class of

preservatives that slowly decompose to release low levels of formaldehyde, which then exerts

a broad-spectrum antimicrobial effect.[7][8][9]

Formaldehyde is a potent biocide that inactivates microorganisms by reacting with primary

amines and amides in proteins and nucleic acids, leading to cross-linking and denaturation.[7]

This non-specific action makes it effective against a wide range of bacteria, fungi, and viruses.

[7] A related compound, 1-methyl-N'-(hydroxymethyl)nicotinamide, has been proposed as a

potential antibacterial agent due to its ability to simultaneously release formaldehyde.

The proposed mechanism is illustrated in the diagram below:
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Caption: Proposed Mechanism of Antimicrobial Action.

Quantitative Antimicrobial Data
A thorough search of scientific databases did not yield any specific quantitative data regarding

the antimicrobial activity of N-(Hydroxymethyl)nicotinamide. Therefore, tables for Minimum
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Inhibitory Concentrations (MICs), Minimum Bactericidal/Fungicidal Concentrations

(MBCs/MFCs), or zone of inhibition data cannot be provided at this time. The absence of this

data represents a critical gap in the understanding of this compound's potential as a practical

antimicrobial agent.

Experimental Protocols for Future Evaluation
To address the lack of antimicrobial data, the following standard experimental protocols are

recommended for a comprehensive evaluation of N-(Hydroxymethyl)nicotinamide.

Antimicrobial Susceptibility Testing
A generalized workflow for determining the antimicrobial susceptibility is presented below.

Prepare N-(Hydroxymethyl)nicotinamide
stock solution

Broth Microdilution Assay
(for MIC determination)

Agar Disk Diffusion Assay
(for zone of inhibition)

Prepare standardized microbial inoculum
(e.g., 0.5 McFarland)

Plate onto agar from clear wells
(for MBC/MFC determination)

Post-incubation

Incubate plates/wells
(e.g., 24-48 hours)

Read and record results
(MIC, zone diameter, MBC/MFC)

Data Analysis
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Caption: General Antimicrobial Susceptibility Testing Workflow.

5.1.1. Broth Microdilution Method (for MIC Determination)

Preparation of Compound: Prepare a stock solution of N-(Hydroxymethyl)nicotinamide in

a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate

using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for

fungi).

Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5

McFarland standard. Dilute the suspension to achieve a final concentration of approximately

5 x 10⁵ CFU/mL in each well.

Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C for bacteria,

30°C for yeast) for 18-24 hours.

MIC Determination: The Minimum Inhibitory Concentration (MIC) is defined as the lowest

concentration of the compound that completely inhibits visible growth of the microorganism.

5.1.2. Agar Disk Diffusion Method

Plate Preparation: Inoculate the surface of an agar plate (e.g., Mueller-Hinton Agar)

uniformly with the standardized microbial suspension.

Disk Application: Impregnate sterile paper disks with a known concentration of N-
(Hydroxymethyl)nicotinamide and place them on the agar surface.

Incubation: Incubate the plates under appropriate conditions.

Measurement: Measure the diameter of the zone of growth inhibition around each disk.

5.1.3. Determination of MBC/MFC

Subculturing: Following the MIC determination from the broth microdilution assay, aliquot a

small volume from the wells showing no visible growth and plate it onto fresh agar medium.
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Incubation: Incubate these plates for 24-48 hours.

MBC/MFC Determination: The Minimum Bactericidal/Fungicidal Concentration is the lowest

concentration that results in a ≥99.9% reduction in the initial inoculum.

Conclusion and Future Directions
N-(Hydroxymethyl)nicotinamide is a compound with a plausible basis for antimicrobial

activity due to its nature as a formaldehyde-releasing agent. However, the current lack of

empirical data on its antimicrobial spectrum and potency is a significant limitation. For

researchers and drug development professionals, this presents an opportunity for foundational

research. Future studies should focus on:

Systematic Antimicrobial Screening: Evaluating the compound against a broad panel of

clinically relevant bacteria and fungi, including drug-resistant strains.

Quantitative Analysis: Determining MIC, MBC/MFC, and time-kill kinetics to understand its

potency and bactericidal/fungicidal nature.

Mechanism Verification: Confirming the release of formaldehyde and its correlation with

antimicrobial activity.

Toxicity and Safety Profiling: Assessing the cytotoxicity of N-(Hydroxymethyl)nicotinamide
against mammalian cell lines to determine its therapeutic index.

Such studies are essential to validate the classification of N-(Hydroxymethyl)nicotinamide as

an antimicrobial agent and to ascertain its potential for development in therapeutic or

preservative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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